1. Home
  2. Product
  3. Reference Standards
  4. (E)-4-Acetoxy Tamoxifen
(E)-4-Acetoxy Tamoxifen (E)-4-Acetoxy Tamoxifen
Brand Name: Vulcanchem
CAS No.: 76117-70-9
VCID: VC0016474
InChI: InChI=1S/C28H31NO3/c1-5-27(22-9-7-6-8-10-22)28(24-13-17-26(18-14-24)32-21(2)30)23-11-15-25(16-12-23)31-20-19-29(3)4/h6-18H,5,19-20H2,1-4H3/b28-27+
SMILES: CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C)C3=CC=CC=C3
Molecular Formula: C28H31NO3
Molecular Weight: 429.5 g/mol

(E)-4-Acetoxy Tamoxifen

CAS No.: 76117-70-9

Reference Standards

VCID: VC0016474

Molecular Formula: C28H31NO3

Molecular Weight: 429.5 g/mol

(E)-4-Acetoxy Tamoxifen - 76117-70-9

CAS No. 76117-70-9
Product Name (E)-4-Acetoxy Tamoxifen
Molecular Formula C28H31NO3
Molecular Weight 429.5 g/mol
IUPAC Name [4-[(E)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenyl] acetate
Standard InChI InChI=1S/C28H31NO3/c1-5-27(22-9-7-6-8-10-22)28(24-13-17-26(18-14-24)32-21(2)30)23-11-15-25(16-12-23)31-20-19-29(3)4/h6-18H,5,19-20H2,1-4H3/b28-27+
Standard InChIKey SGKPMDROJNZRQJ-BYYHNAKLSA-N
Isomeric SMILES CC/C(=C(/C1=CC=C(C=C1)OCCN(C)C)\C2=CC=C(C=C2)OC(=O)C)/C3=CC=CC=C3
SMILES CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C)C3=CC=CC=C3
Canonical SMILES CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C)C3=CC=CC=C3
Synonyms (E)-4-[1-[4-[2-(Dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenol 1-Acetate;_x000B_4-[(1E)-1-[4-[2-(Dimethylamino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenol
PubChem Compound 6263876
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19